N-[(tert-Butoxy)carbonyl]-D-tryptophan
Overview
Description
“N-[(tert-Butoxy)carbonyl]-D-tryptophan” is a compound with the molecular formula C16H20N2O4 and a molecular weight of 304.35 . It is also known by several synonyms such as boc-d-trp-oh, n-boc-d-tryptophan, n-tert-butoxy carbonyl-d-tryptophan, n-tert-butoxycarbonyl-d-tryptophan, boc-d-tryptophan, boc-d-trp, nalpha-boc-d-tryptophan, boc-d-tryptophane, nalpha-boc-d-tryptophane, tert-butoxycarbonyl .
Synthesis Analysis
The tert-butyloxycarbonyl protecting group (BOC group) is a protecting group used in organic synthesis. The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .
Molecular Structure Analysis
The IUPAC name for this compound is (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoic acid . The SMILES representation is CC©©OC(=O)NC@HC(O)=O .
Chemical Reactions Analysis
The N-tert-butyloxycarbonyl (N-Boc) group is a classical masking functionality employed in organic synthesis for the protection of amino groups . It is stable to nucleophilic reagents, hydrogenolysis, and base hydrolysis . Deprotection of the N-Boc group can be achieved using various methods, including TFA-induced cleavage, use of metal catalysts, and acetylchloride in methanol .
Physical And Chemical Properties Analysis
“N-[(tert-Butoxy)carbonyl]-D-tryptophan” is a white to cream powder . It has a melting point of 131-136 °C and a boiling point of 445.17°C (rough estimate) . The compound has a density of 1.1328 (rough estimate) and a refractive index of 1.5800 (estimate) . It is slightly soluble in aqueous base, DMF, DMSO, and methanol .
Scientific Research Applications
Peptide Synthesis
“Boc-D-Trp-OH” is used as a building block for solid phase peptide synthesis . The Boc group (tert-butoxycarbonyl) is a protecting group used in organic synthesis. In the context of peptide synthesis, it prevents unwanted peptide bonding.
Protein Research
The compound is used in protein research, particularly in studies related to the loss of Trp residues in proteins exposed to peroxynitrite . It helps in identifying the degradation products and understanding the mechanism of Trp residue loss.
Gastric Acid Secretion Inhibition
Some derivatives of tryptophan, including “Boc-D-Trp-OH”, have shown abilities to inhibit gastric acid secretion . This makes it a potential candidate for research in gastrointestinal disorders.
Chiral Discrimination Studies
“Boc-D-Trp-OH” is used in methods for determination of electrophoretic mobility and stability of complexes originating in solutions during the chiral discrimination process .
Peptide Cleavage Studies
The compound is used in studies related to peptide cleavage. Specifically, N-in-Boc protection limits reattachment and leads to higher cleavage yields of C-terminal Trp-containing peptides .
Mechanism of Action
Target of Action
It is known that the compound has pharmacological properties, including the inhibition of growth hormone release, induction of sleep, and anti-inflammatory effects .
Mode of Action
Its pharmacological properties suggest that it interacts with its targets to inhibit the release of growth hormones, induce sleep, and exert anti-inflammatory effects .
Biochemical Pathways
Given its pharmacological properties, it is likely that it influences the pathways related to growth hormone release, sleep regulation, and inflammation .
Pharmacokinetics
These may include absorption in the gastrointestinal tract, distribution throughout the body, metabolism in the liver, and excretion via the kidneys .
Result of Action
Its known pharmacological properties suggest that it can inhibit the release of growth hormones, induce sleep, and exert anti-inflammatory effects at the cellular level .
Action Environment
Like other bioactive compounds, its action and stability are likely to be influenced by factors such as ph, temperature, and the presence of other compounds .
Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been classified for acute dermal toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
properties
IUPAC Name |
(2R)-3-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O4/c1-16(2,3)22-15(21)18-13(14(19)20)8-10-9-17-12-7-5-4-6-11(10)12/h4-7,9,13,17H,8H2,1-3H3,(H,18,21)(H,19,20)/t13-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFVNYBJCJGKVQK-CYBMUJFWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H](CC1=CNC2=CC=CC=C21)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00200427 | |
Record name | N-((tert-Butoxy)carbonyl)-D-tryptophan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00200427 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(tert-Butoxy)carbonyl]-D-tryptophan | |
CAS RN |
5241-64-5 | |
Record name | tert-Butoxycarbonyl-D-tryptophan | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5241-64-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-((tert-Butoxy)carbonyl)-D-tryptophan | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005241645 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-((tert-Butoxy)carbonyl)-D-tryptophan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00200427 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-[(tert-butoxy)carbonyl]-D-tryptophan | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.675 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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